![molecular formula C18H28N2O3 B5662145 (3R*,4R*)-N-(3-ethylphenyl)-4-hydroxy-4-(2-methoxyethyl)-3-methylpiperidine-1-carboxamide](/img/structure/B5662145.png)
(3R*,4R*)-N-(3-ethylphenyl)-4-hydroxy-4-(2-methoxyethyl)-3-methylpiperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Synthesis of complex molecules like "(3R*,4R*)-N-(3-ethylphenyl)-4-hydroxy-4-(2-methoxyethyl)-3-methylpiperidine-1-carboxamide" often involves multi-step organic reactions, including functional group transformations and stereoselective synthesis. While the specific synthesis route for this compound is not directly available, research on similar compounds, such as the practical synthesis of orally active CCR5 antagonists and modifications of 3-aminopiperidones, provides insights into potential methods. These methods may involve esterification, Claisen-type reactions, Suzuki−Miyaura coupling, and amidation processes that are commonly employed in the synthesis of complex piperidine derivatives (Ikemoto et al., 2005) (Moon & Martin, 1971).
Molecular Structure Analysis
The molecular structure analysis of such compounds involves understanding the spatial arrangement of atoms, stereochemistry, and conformational preferences. Techniques such as X-ray crystallography and NMR spectroscopy are pivotal in elucidating these structures. Similar studies have provided detailed molecular insights into compounds like 1-allyl-4-hydroxy-2,2-dioxo-N-(4-methoxyphenyl)-1H-2λ6,1-benzothiazine-3-carboxamide, revealing polymorphic forms and their implications on biological activity (Shishkina et al., 2022).
Chemical Reactions and Properties
The reactivity of such compounds is determined by their functional groups and molecular structure. Studies on similar molecules have highlighted reactions like aminocarbonylation, which could be relevant for introducing carboxamide functionalities into piperidine rings. These reactions are crucial for modifying the chemical properties of the molecule for specific applications (Takács et al., 2014).
Physical Properties Analysis
The physical properties of a compound, including melting point, boiling point, solubility, and crystal form, are crucial for its handling and application. These properties are often influenced by the molecular structure and can be studied through various analytical techniques. For example, the analysis of ethyl 4-(4-hydroxyphenyl)-6-(6-methoxy-2-naphthyl)-2-oxocyclohex-3-ene-1-carboxylate provided insights into the crystal packing and stability influenced by intermolecular interactions (Kaur et al., 2012).
Chemical Properties Analysis
The chemical properties, including acidity/basicity, reactivity towards nucleophiles or electrophiles, and stability, are dictated by the molecular framework of the compound. Studies on related structures have explored the antioxidant and antimicrobial potential of novel compounds, showcasing the influence of the molecular structure on these properties (Harini et al., 2014).
properties
IUPAC Name |
(3R,4R)-N-(3-ethylphenyl)-4-hydroxy-4-(2-methoxyethyl)-3-methylpiperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N2O3/c1-4-15-6-5-7-16(12-15)19-17(21)20-10-8-18(22,9-11-23-3)14(2)13-20/h5-7,12,14,22H,4,8-11,13H2,1-3H3,(H,19,21)/t14-,18-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDNZDKXBLYPSEL-RDTXWAMCSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC=C1)NC(=O)N2CCC(C(C2)C)(CCOC)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC(=CC=C1)NC(=O)N2CC[C@]([C@@H](C2)C)(CCOC)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.